Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)
![Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- structure](https://www.kuujia.com/scimg/cas/199339-71-4x300.png)
199339-71-4 structure
Product Name:Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
CAS No:199339-71-4
Molecular Formula:C9H6O2S
Molecular Weight:178.20774
CID:98312
PubChem ID:11182957
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Properties
Names and Identifiers
-
- Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
- 4-Hydroxy-1-benzothiophene-7-carbaldehyde
- 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
- 4-Hydroxybenzothiophen-7-carboxaldehyde
- EOS-60697
- 4-hydroxybenzo[b]thiophene-7-carbaldehyde
- 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
- 199339-71-4
- DTXSID10457900
- JXQGDDMZTWHASG-UHFFFAOYSA-N
- SCHEMBL3371199
- AC-30327
- 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
- AKOS015856389
- Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-
-
- InChIKey: JXQGDDMZTWHASG-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
- SMILES: C1=CC(=C2C=CSC2=C1C=O)O
Computed Properties
- Exact Mass: 178.00888
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 178.00885060g/mol
- Heavy Atom Count: 12
- Complexity: 183
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
- Boiling Point: 372.8 °C at 760 mmHg
- Flash Point: 179.2 °C
- Density: 1.447
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB08763-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 95% | 1g |
$2549.00 | 2024-04-20 | |
Chemenu | CM514108-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 97% | 1g |
$*** | 2023-03-31 |
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Related Literature
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Shinsuke Sando,Hiroki Masu,Chika Furutani,Yasuhiro Aoyama Org. Biomol. Chem., 2008,6, 2666-2668
-
2. Back cover
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Divakaran Murugesapillai,Serge Bouaziz,L. James Maher, III,Nathan E. Israeloff,Craig E. Cameron,Mark C. Williams Nanoscale, 2017,9, 11327-11337
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Yuheng Lu Integr. Biol., 2012,4, 328-334
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Qing-Qing Li,Xue-Wei Pan,Jin Zhang,Lu Zhai Dalton Trans., 2023,52, 5514-5522
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Ramiz A. Boulos,Christopher T. Gibson,Xiaolin Wang,Colin L. Raston,Hui Tong Chua Chem. Commun., 2014,50, 1478-1480
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Junwei Yang J. Mater. Chem. A, 2016,4, 16553-16561
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Goutam Palui,Sudipta Ray,Arindam Banerjee J. Mater. Chem., 2009,19, 3457-3468
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Damien Laage,Pascal Plaza,Monique M. Martin Photochem. Photobiol. Sci., 2002,1, 526-535
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Adnan A. Kadi,Sawsan M. Amer RSC Adv., 2017,7, 36279-36287
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